Cas no 331746-96-4 (5-methyl-2-phenyl-4-(2-propenyl) oxazole)

• Product Name: 5-methyl-2-phenyl-4-(2-propenyl) oxazole
• CAS No: 331746-96-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 917657
• PubChem ID: 9920653
• Update Time: 2025-04-19

5-methyl-2-phenyl-4-(2-propenyl) oxazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-phenyl-4-(2-propenyl) oxazole
• 4-Allyl-5-benzyl-1,2,4-triazolinthion-3
• 4-allyl-5-benzyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 4-allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-methyl-2-phenyl-oxazole
• 5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-benzyl-4-allyl-1,2,4-triazole-3-thione
• 5-methyl-2-phenyl-4-prop-2-enyloxazole
• 5-methyl-4-allyl-2-phenyloxazole
• FNIFVUOVNBTWEC-UHFFFAOYSA-N
• 4-allyl-5-methyl-2-phenyl-1,3-oxazole
• 5-methyl-2-phenyl-4-prop-2-enyl-1,3-oxazole
• SCHEMBL5726626
• AKOS006288508
• 331746-96-4
• 4-Allyl-5-methyl-2-phenyloxazole
• 5-Methyl-2-phenyl-4-(2-propenyl)oxazole

• Inchi： 1S/C13H13NO/c1-3-7-12-10(2)15-13(14-12)11-8-5-4-6-9-11/h3-6,8-9H,1,7H2,2H3
• InChI Key： FNIFVUOVNBTWEC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(CC=C)=C1C

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 3.37850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles